cis-5,8,11,14,17-Eicosapentaenoic acid methyl ester
cis-5,8,11,14,17-Eicosapentaenoic acid methyl ester
Eicosapentaenoic acid (EPA) is an ω-3 fatty acid which can have beneficial effects on vascular and immune physiology. Also, EPA serves as a precursor for resolvins, mediators that help resolve inflammatory processes. EPA methyl ester is a more lipid-soluble form of EPA. This compound may be more desirable than the free acid in certain formulations. In addition, the methyl ester form of EPA may serve as a prodrug, since it should facilitate uptake of EPA and then be hydrolyzed by esterases to generate the free acid after uptake into cells.
Brand Name:
Vulcanchem
CAS No.:
2734-47-6
VCID:
VC0048079
InChI:
InChI=1S/C21H32O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h4-5,7-8,10-11,13-14,16-17H,3,6,9,12,15,18-20H2,1-2H3/b5-4-,8-7-,11-10-,14-13-,17-16-
SMILES:
CCC=CCC=CCC=CCC=CCC=CCCCC(=O)OC
Molecular Formula:
C21H32O2
Molecular Weight:
316.5 g/mol
cis-5,8,11,14,17-Eicosapentaenoic acid methyl ester
CAS No.: 2734-47-6
Reference Standards
VCID: VC0048079
Molecular Formula: C21H32O2
Molecular Weight: 316.5 g/mol
| CAS No. | 2734-47-6 |
|---|---|
| Product Name | cis-5,8,11,14,17-Eicosapentaenoic acid methyl ester |
| Molecular Formula | C21H32O2 |
| Molecular Weight | 316.5 g/mol |
| IUPAC Name | methyl (5Z,8Z,11Z,14Z,17Z)-icosa-5,8,11,14,17-pentaenoate |
| Standard InChI | InChI=1S/C21H32O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h4-5,7-8,10-11,13-14,16-17H,3,6,9,12,15,18-20H2,1-2H3/b5-4-,8-7-,11-10-,14-13-,17-16- |
| Standard InChIKey | QWDCYFDDFPWISL-JEBPEJKESA-N |
| Isomeric SMILES | CC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)OC |
| SMILES | CCC=CCC=CCC=CCC=CCC=CCCCC(=O)OC |
| Canonical SMILES | CCC=CCC=CCC=CCC=CCC=CCCCC(=O)OC |
| Appearance | Unit:25 mgPurity:99%Physical liquid |
| Description | Eicosapentaenoic acid (EPA) is an ω-3 fatty acid which can have beneficial effects on vascular and immune physiology. Also, EPA serves as a precursor for resolvins, mediators that help resolve inflammatory processes. EPA methyl ester is a more lipid-soluble form of EPA. This compound may be more desirable than the free acid in certain formulations. In addition, the methyl ester form of EPA may serve as a prodrug, since it should facilitate uptake of EPA and then be hydrolyzed by esterases to generate the free acid after uptake into cells. |
| Synonyms | (5Z,8Z,11Z,14Z,17Z)-5,8,11,14,17-Eicosapentaenoic Acid Methyl Ester;_x000B_(all-Z)-5,8,11,14,17-Eicosapentaenoic Acid Methyl Ester; all-cis- 5,8,11,14,17-Eicosapentaenoic Acid Methyl Ester; Methyl 5Z,8Z,11Z,14Z,17Z-eicosapentaenoate; Methyl all-cis-5,8,11, |
| Reference | 1. C. Song, S. Zhao, Expert Opin Investig Drugs, Vol. 16(10) pp. 1627-1638, 20072. Masahiro Murata, Journal of Biological Chemistry, Vol. 276 pp. 31422-31428, 20013. Jason D. Morrow, Journal of Biological Chemistry, Vol. 283 pp. 12043-12055, 2008 |
| PubChem Compound | 6421261 |
| Last Modified | Nov 11 2021 |
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